Cas no 40711-33-9 (ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
• CAS No: 40711-33-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD20489429
• CID: 822748
• PubChem ID: 12847993
• Update Time: 2025-04-19

ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
• ethyl 5-oxo-1,2-dihydropyrazole-3-carboxylate
• ethyl 5-hydroxy-1H-pyrazole-3-carboxylate
• 5-Hydroxy-1H-pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-, ethyl ester
• 3SIH379M21
• 5-HYDROXY-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
• ethyl ester2,5-dihydro-5-oxo-1H-pyrazole-3-carboxylic acid
• ethyl 5-hydroxypyrazole-3-carboxylate
• PubChem20550
• 3-Ethoxycarbonyl-5-pyrazolone
• 40711-33-9
• Z1198219309
• UNII-3SIH379M21
• MFCD20489429
• J3.244.198J
• AC-30519
• ETHYL5-HYDROXY-1H-PYRAZOLE-3-CARBOXYLATE
• EN300-103971
• ethyl 3-hydroxy-1H-pyrazole-5-carboxylate
• SB12166
• AB50344
• AS-5269
• DB-076296
• FGCPAXRNQIOISG-UHFFFAOYSA-N
• DA-16774
• 85230-37-1
• 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-, ethyl ester
• FD10514
• SCHEMBL692383
• F2147-1825
• AKOS005169149
• MFCD09263987
• DTXSID60511405
• STK510258
• Q27257981
• AKOS016358880
• SB40673
• 3-Ethoxycarbonyl-5-hydroxypyrazole
• AKOS016347343
• SY042930
• A1-00375
• ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate

• MDL： MFCD20489429
• Inchi： 1S/C6H8N2O3/c1-2-11-6(10)4-3-5(9)8-7-4/h3H,2H2,1H3,(H2,7,8,9)
• InChI Key： FGCPAXRNQIOISG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(NN1)=O)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (19 g/l) (25 º C),

ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives